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Compound of Interest

Compound Name: Adipoyl-L-carnitine

Cat. No.: B6594367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Adipoyl-L-carnitine is a dicarboxylic acylcarnitine, an ester of L-carnitine and adipic acid.

While the broader class of acylcarnitines was discovered over 70 years ago, the specific

identification and characterization of individual acylcarnitines, such as Adipoyl-L-carnitine,

have been driven by advancements in analytical techniques, particularly mass spectrometry.

This technical guide provides a comprehensive overview of the discovery, initial

characterization, and biological context of Adipoyl-L-carnitine, tailored for the scientific

community. Adipoyl-L-carnitine's role is intrinsically linked to the metabolism of dicarboxylic

acids, which can become significant under conditions of impaired fatty acid oxidation.

Data Presentation
The following tables summarize the key quantitative and qualitative data for Adipoyl-L-
carnitine based on available analytical standards and literature.
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Chemical and Physical Properties

IUPAC Name
(3R)-3-[(5-carboxypentanoyl)oxy]-4-

(trimethylazaniumyl)butanoate

Synonyms O-Adipoyl-L-carnitine, Adipoylcarnitine

CAS Number 102636-83-9

Molecular Formula C₁₃H₂₃NO₆

Molecular Weight 289.33 g/mol

Appearance White solid powder

Storage Temperature -20°C

Analytical Data

Purity (TLC) ≥97.0% to >99%

Purity (HPLC) ≥95.0%

Optical Activity [α]/D
-17±2° (c = 0.1 in H₂O) to -22.0 to -16.0° (c =

0.1 in H₂O)

Mass Spectrometry ([M+H]⁺) 290.2 amu to 290.3 ± 1 amu

Comparative Plasma Concentrations of

Acylcarnitines (Human)

L-Carnitine (Free) 5 - 160 nmol/mL

Acetyl-L-carnitine 1 - 32 nmol/mL

Propionyl-L-carnitine 0.25 - 8 nmol/mL

Adipoyl-L-carnitine
Concentration not widely reported, expected to

be low in healthy individuals

Experimental Protocols
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Synthesis of Adipoyl-L-carnitine
This protocol is adapted from a general method for the synthesis of dicarboxylic acylcarnitines.

Materials:

L-carnitine hydrochloride

Adipic anhydride (or adipic acid and a suitable activating agent like thionyl chloride)

Trifluoroacetic acid (TFA)

n-butanol

Deionized water

Weakly basic anion exchange resin

Procedure:

Dissolve L-carnitine hydrochloride in trifluoroacetic acid.

Add a molar excess (e.g., 8 equivalents) of adipic anhydride to the solution.

Stir the reaction mixture at an elevated temperature (e.g., 40-50°C) and monitor the reaction

progress by Thin Layer Chromatography (TLC).

Upon completion, remove the TFA under reduced pressure.

For purification of the crude product, perform a liquid-liquid extraction. Partition the residue

between n-butanol and water. The Adipoyl-L-carnitine will preferentially partition into the

aqueous phase.

To obtain the inner salt form and remove any counter-ions, pass the aqueous solution

through a column packed with a weakly basic anion exchange resin.

Lyophilize the eluate to obtain pure Adipoyl-L-carnitine as a white solid.
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Confirm the identity and purity of the product using Proton NMR, Mass Spectrometry, and

HPLC.

Analytical Characterization
a) Thin Layer Chromatography (TLC)

Stationary Phase: Silica gel plate

Mobile Phase: A mixture of chloroform, methanol, and ammonium hydroxide (e.g., 10:10:3

v/v/v).[1]

Visualization: Iodine vapor, ninhydrin stain (should be negative), and charring. A single major

spot is indicative of high purity.[1]

b) High-Performance Liquid Chromatography (HPLC)

Column: Reversed-phase C18 column.

Mobile Phase: Isocratic or gradient elution with a suitable buffer system (e.g., ammonium

acetate in water and acetonitrile).

Detection: UV detection at a low wavelength (e.g., 205 nm) or, more commonly, coupled to a

mass spectrometer.

Standard: A certified analytical standard of Adipoyl-L-carnitine lithium salt can be used for

quantification.[2]

c) Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: Deuterated water (D₂O).

Analysis: The ¹H NMR spectrum should be consistent with the structure of Adipoyl-L-
carnitine, showing characteristic peaks for the trimethylammonium group, the carnitine

backbone, and the adipoyl chain.

d) Mass Spectrometry (MS)
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Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Analysis: The full scan mass spectrum should show a prominent peak for the protonated

molecule [M+H]⁺ at m/z 290.3.[1]

Tandem MS (MS/MS): For structural confirmation and quantification in biological matrices, a

characteristic product ion scan can be performed.

Quantification in Biological Samples (LC-MS/MS)
This protocol outlines a general approach for the quantification of Adipoyl-L-carnitine in

plasma.

Materials:

Plasma sample

Internal standard (e.g., deuterated Adipoyl-L-carnitine)

Acetonitrile

Formic acid

LC-MS/MS system

Procedure:

Sample Preparation:

To a 100 µL plasma sample, add a known amount of the internal standard solution.

Precipitate proteins by adding 400 µL of cold acetonitrile.

Vortex the mixture and centrifuge at high speed (e.g., 14,000 x g) for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in a suitable volume of the initial mobile phase.
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LC-MS/MS Analysis:

Chromatography: Use a hydrophilic interaction liquid chromatography (HILIC) or reversed-

phase column for separation.

Mass Spectrometry: Operate the mass spectrometer in positive ESI mode with multiple

reaction monitoring (MRM) to detect the specific precursor-to-product ion transitions for

both Adipoyl-L-carnitine and its internal standard.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Adipoyl-L-carnitine: A Technical Guide to its Discovery
and Initial Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6594367#discovery-and-initial-characterization-of-
adipoyl-l-carnitine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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